Cas no 103305-10-8 (1,3-Cyclohexanediol,5-[(2E)-2-[(1R,3aS,7aR)-1-[(1R,2E,4S)-4,5-dihydroxy-4-(hydroxymethyl)-1,5-dimethyl-2-hexen-1-yl]octahydro-7a-methyl-4H-inden-4-ylidene]ethylidene]-4-methylene-,(1R,3S,5Z)-)

• Product Name: 1,3-Cyclohexanediol,5-[(2E)-2-[(1R,3aS,7aR)-1-[(1R,2E,4S)-4,5-dihydroxy-4-(hydroxymethyl)-1,5-dimethyl-2-hexen-1-yl]octahydro-7a-methyl-4H-inden-4-ylidene]ethylidene]-4-methylene-,(1R,3S,5Z)-
• CAS No: 103305-10-8
• MF: C₂₈H₄₄O₅
• MW: 460.645969390869
• CID: 185788
• PubChem ID: 6438960
• Update Time: 2025-04-19

1,3-Cyclohexanediol,5-[(2E)-2-[(1R,3aS,7aR)-1-[(1R,2E,4S)-4,5-dihydroxy-4-(hydroxymethyl)-1,5-dimethyl-2-hexen-1-yl]octahydro-7a-methyl-4H-inden-4-ylidene]ethylidene]-4-methylene-,(1R,3S,5Z)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Cyclohexanediol,5-[(2E)-2-[(1R,3aS,7aR)-1-[(1R,2E,4S)-4,5-dihydroxy-4-(hydroxymethyl)-1,5-dimethyl-2-hexen-1-yl]octahydro-7a-methyl-4H-inden-4-ylidene]ethylidene]-4-methylene-,(1R,3S,5Z)-
• (2S)-2-[(E,3R)-3-[(1R,3aS,4Z,7aR)-4-[(2Z)-2-[(3S,5R)-3,5-dihydroxy-2-methylidenecyclohexylidene]ethylidene]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-1-yl]but-1-enyl]-3-methylbutane-1,2,3-triol
• 1,24,25,28-tetrahydroxyergocalciferol
• 1,3-Cyclohexanediol,5-[(2E)-2-[(1R,3aS,7aR)-1-[(1R,2E,4S)-4,5-dihydroxy-4-(hydroxymethyl)-1,5-dimethyl-2-hexen-1-yl]octahydro
• (1S,3R,5Z,7Z,22E)-9,10-secoergosta-5,7,10,22-tetraene-1,3,24,25,28-pentol
• 1,24,25,28-Tetrahydroxyvitamin D2
• 103305-10-8

• Inchi： 1S/C28H44O5/c1-18(12-14-28(33,17-29)26(3,4)32)23-10-11-24-20(7-6-13-27(23,24)5)8-9-21-15-22(30)16-25(31)19(21)2/h8-9,12,14,18,22-25,29-33H,2,6-7,10-11,13,15-17H2,1,3-5H3/b14-12+,20-8-,21-9-/t18-,22-,23-,24+,25+,27-,28+/m1/s1
• InChI Key： SANQIAQVFWELQI-SCSNUEKESA-N
• SMILES： O[C@@](CO)(C(C)(C)O)/C=C/[C@@H](C)[C@H]1CC[C@H]2/C(=C\C=C3/C(=C)[C@H](C[C@@H](C/3)O)O)/CCC[C@]12C

Computed Properties

• Exact Mass: 460.318875g/mol
• Monoisotopic Mass: 460.318875g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 824
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 460.6g/mol
• XLogP3: 2.6
• Topological Polar Surface Area: 101Ų

Experimental Properties

• Density: 1.16
• Boiling Point: 655.3°Cat760mmHg
• Flash Point: 278.1°C
• Refractive Index: 1.58